3-Butoxypropanal

• IUPAC Name: 3-butoxypropanal
• InChI: InChI=1S/C7H14O2/c1-2-3-6-9-7-4-5-8/h5H,2-4,6-7H2,1H3
• InChI Key: UVWYDUVLXHQPSQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCCC=O
• Molecular Formula: C7H14O2
• DSSTOX Substance ID: DTXSID80606948
• Molecular Weight: 130.18 g/mol
• CAS RN: 13159-39-2

Description

3-Butoxypropanal is an organic compound that belongs to the family of aldehydes. It is a colorless liquid with a pungent odor and is widely used in various industries.

Scientific Research Applications

Ethnopharmacology and Natural Product Research

3-Butoxypropanal, like many naturally derived compounds, may have applications in ethnopharmacology. Ethnopharmacology focuses on the use of plants, plant extracts, or plant-derived chemicals for medicinal purposes. Traditional cures and folk knowledge have historically contributed to the discovery of effective drugs from natural sources. The significance of ethnopharmacology has been growing, as evidenced by the increased interest in herbal products and natural remedies, and 3-Butoxypropanal could potentially be part of this trend (Gilani & Atta-ur-rahman, 2005).

Industrial and Environmental Applications

The synthesis of derivatives from bioglycerol, such as 1,3-di-tert-butoxypropan-2-ol, highlights an industrial application of similar compounds. This synthesis adds value to bioglycerol, which is a byproduct of biodiesel production, and can enhance the properties and environmental performance of biodiesel. The process involves transforming epichlorohydrin, obtained from bioglycerol, which demonstrates the potential for 3-Butoxypropanal or its derivatives in renewable energy and environmental applications (Al-Lal et al., 2012).

Pharmacological and Biological Effects

Research on butein, a chalcone polyphenol, may provide insights into the potential applications of 3-Butoxypropanal in treating chronic diseases. Butein demonstrates a range of biological properties, including antioxidant, anti-inflammatory, anticancer, antidiabetic, hypotensive, and neuroprotective effects. The study of compounds like butein shows the possibility of 3-Butoxypropanal or its derivatives having similar multifaceted pharmacological effects (Padmavathi et al., 2017).

Volumetric and Thermodynamic Studies

The study of the binary system water + 3-butoxypropan-1-amine, a compound related to 3-Butoxypropanal, in different molar, apparent molar, excess molar, and partial molar properties derived from density offers insight into the compound's volumetric and thermodynamic characteristics. This research is crucial for understanding the hydrophobic/hydrophilic balance and aggregation patterns, which could be relevant for the application of 3-Butoxypropanal in various scientific domains (Nobre et al., 2012).